N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide

• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: N-[3-[(4-tert-butylbenzoyl)amino]propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H24N2O2S/c1-19(2,3)15-9-7-14(8-10-15)17(22)20-11-5-12-21-18(23)16-6-4-13-24-16/h4,6-10,13H,5,11-12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: PFXLPAFNMHTDCA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC=CS2

Description

N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the protein Bruton's tyrosine kinase (BTK). BTK is a key component of the B-cell receptor signaling pathway, which is important for the survival and proliferation of B-cells. Inhibition of BTK has shown promise as a therapeutic approach for various B-cell malignancies, autoimmune diseases, and other disorders.

Mechanism of Action

N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide binds to the ATP-binding site of BTK and inhibits its activity, leading to decreased downstream signaling through the B-cell receptor pathway. This results in decreased B-cell proliferation and survival, as well as decreased production of inflammatory cytokines.
Biochemical and Physiological Effects:
In preclinical studies, N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide has been shown to decrease B-cell proliferation and survival, as well as decrease the production of inflammatory cytokines. N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide has also been shown to increase the sensitivity of B-cell malignancies to chemotherapy and other targeted therapies.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide is its specificity for BTK, which reduces the potential for off-target effects. However, N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide may have limitations in terms of its pharmacokinetics and toxicity profile, which may impact its clinical development.

Future Directions

For N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide research could include clinical trials in various B-cell malignancies and autoimmune diseases, as well as investigations into combination therapies with other targeted agents. Additionally, further studies could be conducted to optimize the pharmacokinetics and toxicity profile of N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide.

Synthesis Methods

The synthesis of N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide involves several steps, including the preparation of intermediates and the final coupling reaction. One reported synthesis method involves the reaction of 2-bromo-5-nitrothiophene with 3-aminopropylamine to form an intermediate, which is then reacted with tert-butyl 4-formylbenzoate to yield the key intermediate. The final coupling reaction between the key intermediate and tert-butyl 3-aminoprop-2-enoate results in the formation of N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide.

Scientific Research Applications

N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In vitro and in vivo studies have shown that N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide inhibits BTK activity and downstream signaling pathways, leading to decreased cell proliferation and survival in B-cell malignancies. N-(3-{[(4-tert-butylphenyl)carbonyl]amino}propyl)thiophene-2-carboxamide has also shown efficacy in preclinical models of autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus.